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Compound of Interest

Compound Name: Ethyl methacrylate

Cat. No.: B166134 Get Quote

This technical guide provides a comprehensive overview of the molecular weight of ethyl
methacrylate, a crucial parameter for researchers, scientists, and professionals in drug

development. This document outlines its physicochemical properties, experimental protocols

for molecular weight determination, and visual representations of its chemical context and

analytical workflows.

Physicochemical Properties of Ethyl Methacrylate
Ethyl methacrylate (EMA) is an organic compound with the chemical formula C6H10O2.[1][2]

[3][4] It is a colorless liquid and a common monomer used in the preparation of acrylate

polymers.[1][5] The molecular weight and other key physical properties of ethyl methacrylate
are summarized in the table below.
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Property Value Reference

Molecular Weight 114.14 g/mol [2][6]

Molar Mass 114.144 g·mol−1 [1]

Chemical Formula C6H10O2 [1][4]

CAS Number 97-63-2 [4]

Appearance Colorless liquid [1][3]

Density 0.9135 g/cm³ [1]

Boiling Point 117 °C (243 °F; 390 K) [1]

Melting Point -75 °C [2]

Solubility in water 5.1 g/L

Synonyms
Ethyl 2-methyl-2-propenoate,

Methacrylic acid ethyl ester
[5][7]

Experimental Determination of Molecular Weight
The molecular weight of a volatile compound like ethyl methacrylate can be accurately

determined using Gas Chromatography-Mass Spectrometry (GC-MS).[4] This powerful

analytical technique combines the separation capabilities of gas chromatography with the

detection power of mass spectrometry to identify and quantify substances within a sample.[4]

Principle of Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS analysis involves two main stages. First, the gas chromatograph separates the

components of a sample mixture. The separated components then enter the mass

spectrometer, which ionizes the molecules and separates the resulting ions based on their

mass-to-charge ratio (m/z).[3] The mass spectrum produced provides a molecular fingerprint of

the compound, from which its molecular weight can be determined.

Detailed Experimental Protocol for GC-MS Analysis
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The following protocol outlines a general procedure for determining the molecular weight of

ethyl methacrylate using GC-MS.

2.2.1. Sample Preparation

Standard Solution Preparation: Prepare a standard solution of ethyl methacrylate at a

concentration of approximately 100 µg/mL in a volatile organic solvent such as

dichloromethane or hexane.

Sample Dilution: If analyzing an unknown sample, dilute it in the same solvent to fall within

the calibration range of the instrument.

Vial Transfer: Transfer the prepared solutions into 2 mL autosampler vials with screw caps

and septa.

2.2.2. GC-MS Instrumentation and Parameters

Gas Chromatograph: Agilent 7890B GC or equivalent.

Mass Spectrometer: Agilent 5977A MSD or equivalent.

Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film

thickness), is suitable for the separation of volatile compounds.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Injection Mode: Splitless injection is often preferred for trace analysis to ensure the entire

sample volume enters the column.

Injector Temperature: 250°C to ensure rapid volatilization of the sample.

Oven Temperature Program:

Initial temperature: 50°C, hold for 2 minutes.

Ramp: Increase to 200°C at a rate of 10°C/min.

Final hold: Hold at 200°C for 2 minutes.
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Mass Spectrometer Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 35 to 350. This range will cover the molecular ion and major

fragments of ethyl methacrylate.

Source Temperature: 230°C.

Transfer Line Temperature: 280°C.

2.2.3. Data Acquisition and Analysis

Injection: Inject 1 µL of the prepared sample into the GC-MS system.

Data Acquisition: Acquire the data in full scan mode to obtain the complete mass spectrum of

the eluting compounds.

Data Analysis:

Identify the peak corresponding to ethyl methacrylate based on its retention time.

Examine the mass spectrum of this peak. The molecular ion peak (M+), which represents

the intact molecule with one electron removed, will correspond to the molecular weight of

the compound. For ethyl methacrylate, this will be observed at an m/z of 114.

The fragmentation pattern can be compared to a library of known spectra (e.g., NIST) for

confirmation.

Visualizations
The following diagrams illustrate the chemical context and analytical workflow related to ethyl
methacrylate.
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Caption: Chemical and physical properties of Ethyl Methacrylate.
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Sample Preparation

GC-MS Analysis

Data Interpretation
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Caption: Workflow for molecular weight determination by GC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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